Cas no 40477-31-4 (5-(1H-Indol-3-yl)-1,3-thiazol-2-amine)

• Product Name: 5-(1H-Indol-3-yl)-1,3-thiazol-2-amine
• CAS No: 40477-31-4
• MF: C₁₁H₉N₃S
• MW: 215.274260282516
• CID: 2632720
• PubChem ID: 25219850
• Update Time: 2025-06-11

5-(1H-Indol-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-Indol-3-yl)-1,3-thiazol-2-amine
• 5-(1H-Indol-3-yl)thiazol-2-amine
• STK504710
• 40477-31-4
• ALBB-007688
• AKOS005171685

• Inchi： 1S/C11H9N3S/c12-11-14-6-10(15-11)8-5-13-9-4-2-1-3-7(8)9/h1-6,13H,(H2,12,14)
• InChI Key： LNABUUAHFCFGIE-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 215.05171847g/mol
• Monoisotopic Mass: 215.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.9
• XLogP3: 2.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 510.0±33.0 °C at 760 mmHg
• Flash Point: 262.2±25.4 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-(1H-Indol-3-yl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-(1H-Indol-3-yl)-1,3-thiazol-2-amine

Introduction to 5-(1H-Indol-3-yl)-1,3-thiazol-2-amine (CAS No. 40477-31-4)

5-(1H-Indol-3-yl)-1,3-thiazol-2-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 40477-31-4, belongs to the thiazole and indole classes of heterocycles, which are well-documented for their role in various biological processes and medicinal applications. The structural motif of this molecule combines the nitrogen-rich aromatic system of indole with the sulfur-containing five-membered ring of thiazole, creating a scaffold that is both structurally diverse and biologically relevant.

The indol-3-yl moiety in the name highlights the presence of an indole ring at the 3-position of the thiazole core. Indole derivatives are widely recognized for their pharmacological significance, with numerous examples having demonstrated antimicrobial, anti-inflammatory, and anticancer properties. The integration of this indole group with the thiazole ring in 5-(1H-indol-3-yl)-1,3-thiazol-2-amine suggests potential interactions with biological targets that may not be achievable with either moiety alone. This synergistic effect has prompted extensive research into its pharmacological profile and therapeutic potential.

The thiazol-2-amine portion of the compound’s name indicates the presence of an amine substituent at the 2-position of the thiazole ring. Amines are common pharmacophores in drug discovery, often serving as hydrogen bond donors or acceptors that enhance binding affinity to biological targets. The combination of an amine group with both indole and thiazole moieties creates a complex chemical entity with multiple potential sites for interaction with biological systems. This structural complexity has made 5-(1H-indol-3-yl)-1,3-thiazol-2-amine a subject of interest for medicinal chemists exploring novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies using these techniques have suggested that 5-(1H-indol-3-yl)-1,3-thiazol-2-amine may interact with various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. These predictions have been validated through experimental studies, which have demonstrated inhibitory effects on certain enzymes and modulatory effects on cellular pathways relevant to disease states.

In particular, research has focused on the potential anticancer applications of 5-(1H-indol-3-yl)-1,3-thiazol-2-amine. The compound has been shown to exhibit inhibitory activity against several cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. Mechanistic studies have revealed that it may disrupt microtubule formation and induce apoptosis in cancer cells, making it a promising candidate for further development as an anticancer therapeutic. Additionally, its ability to modulate inflammatory pathways has raised interest in its potential use for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-(1H-indol-3-yl)-1,3-thiazol-2-amine has also been optimized to improve yield and purity for pharmaceutical applications. Researchers have developed efficient synthetic routes that leverage modern organic chemistry techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations. These methods have not only streamlined the production process but also allowed for modifications to the core structure to explore analogs with enhanced biological activity or improved pharmacokinetic properties.

Given its structural complexity and demonstrated biological activity, 5-(1H-indol-3-yl)-1,3-thiazol-2-am ine represents a significant area of research within medicinal chemistry. Its unique combination of indole and thiazole moieties provides a versatile scaffold for designing novel therapeutic agents targeting a wide range of diseases. As computational tools continue to advance and synthetic methodologies evolve, further exploration of this compound’s potential is expected to yield valuable insights into new drug discovery strategies.

The future directions for research on 5-(1H-indol -3 -yl)-1 , 3 -th az ol -2 -ami ne include detailed pharmacokinetic studies to assess its absorption, distribution, metabolism, excretion (ADME) profile, as well as toxicological evaluations to ensure its safety for clinical use. Additionally, preclinical studies are needed to validate its efficacy in animal models before human clinical trials can be initiated. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating laboratory findings into viable therapeutic options for patients.

In conclusion,5-(1H-indol -3 -yl)- 1 , 3 -th az ol -2 -ami ne (CAS No. 40477 -31 -4) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of indole and thiazole moieties offers a promising scaffold for drug discovery efforts aimed at treating various diseases, particularly cancer and chronic inflammatory conditions. With ongoing research efforts focused on optimizing synthesis methods and exploring its biological activity, this compound is poised to make meaningful contributions to future medical advancements .